(9R,10R)-7,15-diazatetracyclo[7.7.1.02,7.010,15]heptadeca-2,4-dien-6-one

• Molecular Formula: C15H20N2O
• Molecular Weight: 244.33 g/mol
• IUPAC Name: (9R,10R)-7,15-diazatetracyclo[7.7.1.02,7.010,15]heptadeca-2,4-dien-6-one
• InChI: InChI=1S/C15H20N2O/c18-15-6-3-5-14-11-8-12(10-17(14)15)13-4-1-2-7-16(13)9-11/h3,5-6,11-13H,1-2,4,7-10H2/t11?,12-,13-/m1/s1
• InChI Key: FQEQMASDZFXSJI-VFRRUGBOSA-N
• Isomeric SMILES: C1CCN2CC3C[C@@H]([C@H]2C1)CN4C3=CC=CC4=O
• Canonical SMILES: C1CCN2CC3CC(C2C1)CN4C3=CC=CC4=O

Description

(9R,10R)-7,15-diazatetracyclo[7.7.1.02,7.010,15]heptadeca-2,4-dien-6-one is a complex organic compound characterized by its unique tetracyclic structure. This compound is notable for its potential applications in various fields, including medicinal chemistry and materials science. Its intricate structure, featuring multiple rings and nitrogen atoms, makes it a subject of interest for synthetic chemists and researchers exploring new therapeutic agents.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (9R,10R)-7,15-diazatetracyclo[7.7.1.02,7.010,15]heptadeca-2,4-dien-6-one typically involves multi-step organic reactions. One common approach starts with the preparation of a suitable precursor, such as a bicyclic or tricyclic compound, which is then subjected to cyclization reactions to form the tetracyclic core. Key steps may include:

Cyclization Reactions: Utilizing reagents like Lewis acids or bases to induce ring closure.

Functional Group Transformations: Introducing or modifying functional groups to achieve the desired structure.

Purification: Techniques such as chromatography to isolate the final product.

Industrial Production Methods

Industrial production of this compound, if scaled up, would likely involve optimizing the synthetic route for higher yields and purity. This could include:

Catalysis: Using catalysts to enhance reaction rates and selectivity.

Continuous Flow Chemistry: Implementing continuous flow reactors to improve efficiency and scalability.

Green Chemistry Principles: Minimizing waste and using environmentally benign solvents and reagents.

Chemical Reactions Analysis

Types of Reactions

(9R,10R)-7,15-diazatetracyclo[7.7.1.02,7.010,15]heptadeca-2,4-dien-6-one can undergo various chemical reactions, including:

Oxidation: Conversion of functional groups to higher oxidation states using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction of functional groups using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic or electrophilic substitution reactions to introduce new substituents.

Common Reagents and Conditions

Oxidizing Agents: Potassium permanganate, chromium trioxide.

Reducing Agents: Lithium aluminum hydride, sodium borohydride.

Solvents: Dichloromethane, ethanol, water.

Catalysts: Palladium on carbon, platinum oxide.

Major Products

The major products formed from these reactions depend on the specific functional groups present in the compound and the reaction conditions. For example, oxidation might yield ketones or carboxylic acids, while reduction could produce alcohols or amines.

Scientific Research Applications

Chemistry

In chemistry, (9R,10R)-7,15-diazatetracyclo[7.7.1.02,7.010,15]heptadeca-2,4-dien-6-one is studied for its unique structural properties and potential as a building block for more complex molecules. Its stability and reactivity make it a valuable compound for synthetic organic chemistry.

Biology

Biologically, this compound may exhibit interesting interactions with biological macromolecules, making it a candidate for drug discovery and development. Its ability to interact with enzymes and receptors could lead to new therapeutic agents.

Medicine

In medicine, (9R,10R)-7,15-diazatetracyclo[77102,7010,15]heptadeca-2,4-dien-6-one could be explored for its pharmacological properties

Industry

Industrially, this compound might be used in the development of new materials with specific properties, such as polymers or coatings. Its unique structure could impart desirable characteristics to these materials.

Mechanism of Action

The mechanism of action of (9R,10R)-7,15-diazatetracyclo[7.7.1.02,7.010,15]heptadeca-2,4-dien-6-one involves its interaction with molecular targets such as enzymes, receptors, or nucleic acids. The compound’s tetracyclic structure allows it to fit into specific binding sites, modulating the activity of these targets. This can lead to various biological effects, depending on the nature of the target and the pathways involved.

Comparison with Similar Compounds

Similar Compounds

(1S,2S,9R,10R)-3,15-Diazatetracyclo[7.7.1.0~2,7~.0~10,15~]heptadec-7-ene: Another tetracyclic compound with similar structural features but different functional groups.

(1R,9R,17S)-8,16-dioxatetracyclo[7.7.1.02,7.010,15]heptadeca-2,4,6,10(15),11,13-hexaene-4,5,13,17-tetrol: A compound with a similar core structure but additional oxygen atoms and hydroxyl groups.

Uniqueness

(9R,10R)-7,15-diazatetracyclo[7.7.1.02,7.010,15]heptadeca-2,4-dien-6-one is unique due to its specific arrangement of nitrogen atoms and double bonds within the tetracyclic framework. This distinct structure can result in unique chemical reactivity and biological activity, setting it apart from other similar compounds.

By understanding the synthesis, reactivity, applications, and mechanisms of action of this compound, researchers can further explore its potential in various scientific and industrial fields.